Cas no 258332-57-9 (Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate)

• Product Name: Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate
• CAS No: 258332-57-9
• MF: C₁₂H₂₄N₂O₄
• MW: 260.329963684082
• MDL: MFCD06797071
• CID: 851978
• PubChem ID: 87565192
• Update Time: 2025-10-28

Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate Chemical and Physical Properties

Names and Identifiers

• N-[3-(tert-Butoxycarbonylamino)propyl]glycine Ethyl Ester
• ethyl 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propylamino]acetate
• Glycine, N-[3-[[(1,1-dimethylethoxy)carbonyl]amino]propyl]-, ethyl ester
• N-[3-(TERT-BUTOXYCARBONYL-AMINO)PROPYL]GLYCINE ETHYL ESTER
• B2384
• N-[3-(BOC-AMINO)PROPYL]GLYCINE ETHYL ESTER
• Ethyl 2-((3-((tert-butoxycarbonyl)amino)propyl)amino)acetate
• N-[3-(tert-Butoxycarbonylamino)propyl]glycineEthylEster
• Ethyl N-{3-[(tert-butoxycarbonyl)amino]propyl}glycinate
• N-[3-[(tert-Butyloxycarbonyl)amino]propyl]glycine
• ethyl (3-((tert-butoxycarbonyl)amino)propyl)glycinate
• LCZC2194
• CS-0450434
• T70673
• ethyl 2-[(3-{[(tert-butoxy)carbonyl]amino}propyl)amino]acetate
• DTXSID00659870
• AS-71001
• IUZPINCLTDROJL-UHFFFAOYSA-N
• ETHYL 2-({3-[(TERT-BUTOXYCARBONYL)AMINO]PROPYL}AMINO)ACETATE
• AKOS017560790
• SCHEMBL2459761
• 258332-57-9
• Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate

• MDL： MFCD06797071
• Inchi： 1S/C12H24N2O4/c1-5-17-10(15)9-13-7-6-8-14-11(16)18-12(2,3)4/h13H,5-9H2,1-4H3,(H,14,16)
• InChI Key： IUZPINCLTDROJL-UHFFFAOYSA-N
• SMILES： O(C(NCCCNCC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 260.17400
• Monoisotopic Mass: 260.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 76.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.036
• Boiling Point: 368.903°C at 760 mmHg
• Flash Point: 176.907°C
• Refractive Index: 1.4550-1.4590
• PSA: 76.66000
• LogP: 1.83570
• Solubility: Not determined

Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate Security Information

• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate

Research Brief on Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate (CAS: 258332-57-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate (CAS: 258332-57-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

The compound's structure features a tert-butoxycarbonyl (Boc) protected amine group and an ethyl ester moiety, which are critical for its reactivity and stability in synthetic pathways. Researchers have leveraged these functional groups to develop novel derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate in the synthesis of small-molecule inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases such as gout and Alzheimer's disease.

In addition to its role in drug discovery, this compound has also been investigated for its potential in prodrug design. A recent preprint on bioRxiv highlighted its use as a prodrug linker, enabling the controlled release of active pharmaceutical ingredients (APIs) in targeted therapies. The study reported improved bioavailability and reduced off-target effects when the compound was incorporated into prodrug formulations for cancer treatment.

From a synthetic chemistry perspective, Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate has been employed in multi-step organic reactions, including peptide coupling and amide bond formation. Its compatibility with solid-phase synthesis techniques has further expanded its utility in high-throughput screening and combinatorial chemistry. A 2022 paper in Organic Letters detailed its use in the efficient synthesis of peptidomimetics, showcasing its versatility as a building block for complex molecular architectures.

Despite its promising applications, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for industrial production. Ongoing research aims to address these limitations through structural modifications and process optimization. For example, a collaborative study between academic and industrial researchers, published in ACS Omega in 2023, reported a novel catalytic method for the large-scale synthesis of Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate, achieving higher yields and reduced environmental impact compared to traditional methods.

In conclusion, Ethyl 2-3-(2-Methylpropan-2-yl)oxycarbonylaminopropylaminoacetate (CAS: 258332-57-9) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to prodrug design, underscore its importance in advancing therapeutic development. Future studies are expected to further elucidate its potential and expand its utility in addressing unmet medical needs.